Benzyl thiomorpholine-4-carboxylate 1,1-dioxide

• CAS No.: 140174-14-7
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol
• IUPAC Name: benzyl 1,1-dioxo-1,4-thiazinane-4-carboxylate
• InChI: InChI=1S/C12H15NO4S/c14-12(13-6-8-18(15,16)9-7-13)17-10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key: XFVKLOGLCAUHPR-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C(=O)OCC2=CC=CC=C2

Description

Benzyl thiomorpholine-4-carboxylate 1,1-dioxide is a useful research compound. Its molecular formula is C12H15NO4S and its molecular weight is 269.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzyl 4-thiomorpholinecarboxylate (4.8 g) in methanol (30 mL) and H2O (20 mL) was added oxone (16.2 g) under ice water cooling and the mixture was stirred at ambient temperature for 2 hours. The solution was evaporated in vacuo and partitioned between EtOAc and water. The aqueous layer was extracted with EtOAc. The combined organic layer was washed with water and brine, dried over MgSO4 and evaporated in vacuo. The residue was purified by silica gel column chromatography eluting with a mixture of hexane and EtOAc to give benzyl 4-thiomorpholinecarboxylate 1,1-dioxide as a colorless solid (3.8 g).